Cas no 13196-30-0 (5-methyl-4,5-dihydrocyclopenta[b]thiophen-6-one)
![5-methyl-4,5-dihydrocyclopenta[b]thiophen-6-one structure](https://ossimg.kuujia.com/scimg/13500/13196-30-0x500.png)
13196-30-0 structure
Product Name:5-methyl-4,5-dihydrocyclopenta[b]thiophen-6-one
5-methyl-4,5-dihydrocyclopenta[b]thiophen-6-one Chemical and Physical Properties
Names and Identifiers
-
- 5-methyl-4,5-dihydrocyclopenta[b]thiophen-6-one
- 4,5-dihydro-5-methyl-6H-cyclopenta< b> thiophen-6-one
- 5-Met
- 5-methyl-4,5-dihydro-6h-cyclopenta[b]thiophen-6-one
- 5-Methyl-4,5-dihydro-6H-cyclopenta[b]-thiophen-6-one
- 5-Methyl-4,5-dihydro-6H-cyclopenta< b> thiophen-6-on
- 5-methyl-4,5-dihydro-cyclopenta[b]thiophen-6-one
- 5-Methyl-thiaindanon-(6)
- AC1L5S14
- AC1Q6KFG
- AG-K-88803
- AR-1G8928
- CTK4B7625
- NSC34087
- SureCN817973
-
- Inchi： 1S/C8H8OS/c1-5-4-6-2-3-10-8(6)7(5)9/h2-3,5H,4H2,1H3
- InChI Key： GANSKXZKECOJHQ-UHFFFAOYSA-N
- SMILES： S1C=CC2=C1C(C(C)C2)=O
Computed Properties
- Exact Mass: 152.02964
- Monoisotopic Mass: 152.02958605g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 167
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 45.3Ų
Experimental Properties
- PSA: 17.07
- LogP: 2.12300
5-methyl-4,5-dihydrocyclopenta[b]thiophen-6-one Related Literature
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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